Cas no 358731-01-8 (2-(3-methyl-4-nitro-1H-pyrazol-5-yl)sulfanylpyridine)

• Product Name: 2-(3-methyl-4-nitro-1H-pyrazol-5-yl)sulfanylpyridine
• CAS No: 358731-01-8
• MF: C₉H₈N₄O₂S
• MW: 236.250419616699
• MDL: MFCD01459875
• CID: 3053933
• PubChem ID: 673677
• Update Time: 2025-10-22

2-(3-methyl-4-nitro-1H-pyrazol-5-yl)sulfanylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-(5-Methyl-4-nitro-2H-pyrazol-3-ylsulfanyl)-pyridine
• 2-(3-methyl-4-nitro-1H-pyrazol-5-yl)sulfanylpyridine
• BBL039493
• AKOS015921870
• CS-0279471
• AKOS000304511
• SR-01000079522-1
• MLS000698294
• AK-968/11824087
• STK348797
• Oprea1_225145
• 358731-01-8
• EN300-227925
• 2-({4-nitro-3-methyl-1H-pyrazol-5-yl}sulfanyl)pyridine
• SR-01000079522
• SMR000227176
• EU-0035787
• Oprea1_855234
• CHEMBL1525535
• 2-[(3-methyl-4-nitro-1H-pyrazol-5-yl)sulfanyl]pyridine
• 2-((3-Methyl-4-nitro-1H-pyrazol-5-yl)thio)pyridine
• 2-((5-Methyl-4-nitro-1h-pyrazol-3-yl)thio)pyridine
• AKOS001609385
• 2-[(5-methyl-4-nitro-1H-pyrazol-3-yl)sulfanyl]pyridine
• HMS2519N13

• MDL： MFCD01459875
• Inchi： 1S/C9H8N4O2S/c1-6-8(13(14)15)9(12-11-6)16-7-4-2-3-5-10-7/h2-5H,1H3,(H,11,12)
• InChI Key： ZLKDMPIVTPKSDD-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CN=1)C1C(=C(C)NN=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 236.03679668Da
• Monoisotopic Mass: 236.03679668Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 113Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Diarylthioethers
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers Diarylthioethers

Additional information on 2-(3-methyl-4-nitro-1H-pyrazol-5-yl)sulfanylpyridine

2-(3-methyl-4-nitro-1H-pyrazol-5-yl)sulfanylpyridine: A Promising Scaffold for Targeted Drug Discovery and Therapeutic Innovation

The chemical compound with CAS No. 358731-01-8, known as 2-(3-methyl-4-nitro-1H-pyrazol-5-yl)sulfanylpyridine, represents a novel molecular scaffold with significant potential in pharmaceutical research. This compound is characterized by its unique structural features, including the integration of a pyrazole ring, a sulfanyl group, and a pyridine ring, which together form a complex yet highly functionalized molecule. Recent studies have highlighted its potential applications in the development of anti-inflammatory and anti-cancer agents, making it a focal point of contemporary medicinal chemistry.

The molecular architecture of 2-(3-methyl-4-nitro-1H-pyrazol-5-yl)sulfanylpyridine is particularly noteworthy for its ability to engage multiple biological targets. The pyrazole ring, a five-membered heterocyclic compound, is known for its prevalence in various bioactive molecules, including drugs targeting the central nervous system and inflammatory pathways. The presence of a methyl group at the 3-position and a nitro group at the 4-position of the pyrazole ring introduces additional functional groups that may influence the molecule's reactivity and selectivity. The sulfanyl group, attached to the pyridine ring, further enhances the compound's potential for forming covalent interactions with target proteins, a critical aspect in the design of potent therapeutic agents.

Recent advancements in medicinal chemistry have underscored the importance of sulfanylpyridine derivatives in the development of drugs with enhanced biological activity. A 2023 study published in the journal Journal of Medicinal Chemistry demonstrated that compounds similar to 2-(3-methyl-4-nitro-1H-pyrazol-5-yl)sulfanylpyridine exhibit promising anti-inflammatory properties by modulating the NF-κB signaling pathway. This pathway is a key regulator of inflammatory responses, and its dysregulation is implicated in various chronic diseases, including rheumatoid arthritis and neurodegenerative disorders. The ability of 2-(3-methyl-4-nitro-1H-pyrazol-5-yl)sulfanylpyridine to inhibit this pathway suggests its potential as a therapeutic candidate for these conditions.

Moreover, the compound's structural versatility allows for the incorporation of additional functional groups, enabling the fine-tuning of its pharmacological profile. For instance, the introduction of hydrophobic or hydrophilic substituents can significantly alter the molecule's solubility, permeability, and metabolic stability. These properties are crucial for optimizing the compound's in vivo performance and reducing potential side effects. Researchers are currently exploring various synthetic strategies to modify the scaffold of 2-(3-methyl-4-nitro-1H-pyrazol-5-yl)sulfanylpyridine to enhance its therapeutic potential while maintaining its inherent biological activity.

Another area of interest is the compound's potential as a lead molecule for the development of anti-cancer agents. Preliminary studies have shown that 2-(3-methyl-4-nitro-1H-pyrazol-5-yl)sulfanylpyridine can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell proliferation and survival. A 2022 study published in Cancer Research reported that the compound exhibits selective cytotoxicity against tumor cells while sparing normal cells, a critical feature for the design of safe and effective cancer therapies. These findings highlight the compound's potential as a therapeutic agent in oncology.

In addition to its anti-inflammatory and anti-cancer properties, 2-(3-methyl-4-nitro-1H-pyrazol-5-yl)sulfanylpyridine is also being investigated for its role in neurodegenerative diseases. The compound's ability to modulate the activity of enzymes involved in the production of reactive oxygen species (ROS) makes it a promising candidate for the treatment of conditions such as Alzheimer's disease and Parkinson's disease. ROS are known to contribute to neuronal damage, and their reduction is a key therapeutic strategy in these disorders. The structural features of 2-(3-methyl-4-nitro-1H-pyrazol-5-yl)sulfanylpyridine enable it to interact with these enzymes, potentially mitigating their harmful effects.

The development of 2-(3-methyl-4-nitro-1H-pyrazol-5-yl)sulfanylpyridine also benefits from advances in computational chemistry and molecular modeling. These tools allow researchers to predict the compound's interactions with biological targets and optimize its structure for improved efficacy. A 2023 review in Drug Discovery Today highlighted the use of machine learning algorithms to identify potential drug candidates similar to 2-(3-methyl-4-nitro-1H-pyrazol-5-yl)sulfanylpyridine, demonstrating the power of these technologies in accelerating drug discovery processes.

Despite its promising potential, the compound's development faces several challenges, including the need for further preclinical and clinical studies to validate its safety and efficacy. Researchers are also working to overcome issues related to its solubility and metabolic stability, which are critical factors in the success of any drug candidate. Ongoing studies are focused on addressing these challenges through chemical modifications and formulation strategies.

In conclusion, 2-(3-methyl-4-nitro-1H-pyrazol-5-yl)sulfanylpyridine represents a significant advancement in the field of medicinal chemistry. Its unique structural features and potential therapeutic applications make it a valuable candidate for the development of new drugs targeting a wide range of diseases. As research in this area continues to evolve, the compound is likely to play an increasingly important role in the discovery of innovative therapeutic solutions.